Cas no 308295-85-4 (methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 308295-85-4
• MF: C₁₇H₁₉BrO₅
• MW: 383.233764886856
• CID: 5989101
• PubChem ID: 979502
• Update Time: 2025-05-27

methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate
• methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-, methyl ester
• SMR000107623
• AKOS001486841
• SR-01000456946
• CHEMBL1522728
• CB04472
• Z275255502
• REGID_for_CID_979502
• Oprea1_599580
• SMSF0018451
• CCG-18089
• MLS002540463
• SR-01000456946-1
• 308295-85-4
• CBMicro_002845
• BIM-0002584.P001
• HMS2411I17
• F0821-0372
• MLS000111701

• Inchi： 1S/C17H19BrO5/c1-9-15(16(20)21-5)10-6-13(11(18)7-12(10)23-9)22-8-14(19)17(2,3)4/h6-7H,8H2,1-5H3
• InChI Key： DRNHVVJPFSVOGD-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OCC(=O)C(C)(C)C)C=C2C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 382.04159g/mol
• Monoisotopic Mass: 382.04159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 65.7Ų

Additional information on methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Overview of Methyl 6-Bromo-5-(3,3-Dimethyl-2-Oxobutoxy)-2-Methyl-1-Benzofuran-3-Carboxylate (CAS No. 308295-85-4)

The compound methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308295-85-4) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the benzofuran core and bromo substitution, make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science applications.

One of the most searched questions related to this compound is: "What are the synthetic applications of methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate?" The answer lies in its versatility. The benzofuran scaffold is known for its biological activity, and the addition of a bromo group enhances its reactivity, making it suitable for cross-coupling reactions. This compound is often used in the development of novel therapeutic agents, particularly in oncology and anti-inflammatory research.

Another trending topic in the scientific community is the exploration of sustainable synthesis methods. Researchers are increasingly interested in eco-friendly approaches to produce complex molecules like methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate. Green chemistry principles, such as catalytic reactions and solvent-free conditions, are being applied to minimize environmental impact while maintaining high yields and purity.

The CAS No. 308295-85-4 is also associated with queries like "How to characterize methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate?" Advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and HPLC, are essential for confirming its structure and purity. These methods ensure the compound meets the stringent requirements of pharmaceutical and agrochemical industries.

In the context of drug discovery, the benzofuran derivatives are gaining attention for their potential as kinase inhibitors and antimicrobial agents. The bromo substituent in this compound offers a strategic handle for further functionalization, enabling the creation of diverse libraries for high-throughput screening. This aligns with the growing demand for targeted therapies and personalized medicine.

From a commercial perspective, the availability of methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate is critical for contract research organizations (CROs) and academic labs. Suppliers often highlight its high purity and custom synthesis options to cater to specific research needs. The compound's stability under standard storage conditions further enhances its appeal for long-term projects.

Recent advancements in computational chemistry have also shed light on the compound's potential. Molecular docking studies suggest that the benzofuran core can interact with various biological targets, paving the way for virtual screening campaigns. This approach reduces the time and cost associated with traditional drug development, addressing the industry's need for efficient R&D strategies.

In summary, methyl 6-bromo-5-(3,3-dimethyl-2-oxobutoxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 308295-85-4) is a multifaceted compound with broad applications in modern chemistry. Its relevance to drug discovery, sustainable synthesis, and computational modeling makes it a subject of ongoing research and commercial interest. As scientific inquiries evolve, this compound will likely remain a key player in innovative chemical solutions.